Cas no 131222-81-6 (3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)-)

• Product Name: 3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)-
• CAS No: 131222-81-6
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 151190
• PubChem ID: 11007913
• Update Time: 2025-04-19

3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,4-hydroxy-2,5-dimethyl-, (2S)-
• (R)-4-HYDROXY-2,5-DIMETHYLFURAN-3(2H)-ONE
• (S)-4-Hydroxy-2,5-dimethyl-3(2H)-furanone
• 3(2H)-Furanone, 4-hydroxy-2,5-dimethyl-, (S)-
• 4-hydroxy-2,5-dimethylfuran-3(2H)-one
• (2S)-4-hydroxy-2,5-dimethylfuran-3-one
• (R,S)-4-Hydroxy-2,5-dimethyl-furan-3-one
• 131222-81-6
• (2S)-(-)-furaneol

• Inchi： 1S/C6H8O3/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3/t3-/m0/s1
• InChI Key： INAXVXBDKKUCGI-VKHMYHEASA-N
• SMILES： O1C(C)=C(C([C@@H]1C)=O)O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones